Cas no 1601725-47-6 (1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane)

• Product Name: 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane
• CAS No: 1601725-47-6
• MF: C₁₃H₂₃IO
• MW: 322.225596666336
• CID: 6121914
• PubChem ID: 114773974
• Update Time: 2025-08-04

1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane
• EN300-1134633
• 1601725-47-6

• Inchi： 1S/C13H23IO/c1-2-11-6-8-13(10-14,9-7-11)15-12-4-3-5-12/h11-12H,2-10H2,1H3
• InChI Key： DHKFYOFMEPTFDH-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CC)CC1)OC1CCC1

Computed Properties

• Exact Mass: 322.07936g/mol
• Monoisotopic Mass: 322.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane

Introduction to 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane (CAS No. 1601725-47-6) in Modern Chemical Research

1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane, identified by the chemical identifier CAS No. 1601725-47-6, represents a compound of significant interest in the realm of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its cyclohexane backbone substituted with a cyclobutoxy group at the 1-position and an ethyl group at the 4-position, further distinguishes itself with an iodomethyl group at the 1-position, making it a versatile intermediate in the development of complex molecular architectures.

The structural features of 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane make it a valuable precursor in synthetic chemistry. The presence of the iodomethyl group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems and other heterocyclic compounds. These transformations are widely employed in medicinal chemistry to create novel drug candidates with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of molecules that exhibit bioactivity through modulation of enzyme inhibition or receptor binding. The cyclohexane ring in 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane can serve as a scaffold for designing ligands that interact with biological targets. For instance, modifications at the cyclobutoxy and ethyl positions can fine-tune steric and electronic properties, influencing binding affinity and selectivity. This has led to several studies exploring its potential in addressing neurological disorders, where precise molecular interactions are crucial.

The compound's utility extends beyond pharmaceutical applications into materials science. The rigid cyclobutoxy substituent can impart structural stability to polymers or liquid crystals, making it a candidate for advanced material design. Researchers have been investigating its incorporation into polymer backbones to enhance thermal stability and mechanical strength, which are critical for high-performance materials used in electronics and aerospace industries.

From a synthetic perspective, 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane serves as a building block for more complex structures. The iodomethyl group allows for sequential functionalization, enabling the construction of polycyclic systems or molecules with multiple substituents. This flexibility is particularly valuable in drug discovery pipelines, where libraries of diverse compounds are screened for biological activity. Recent advances in flow chemistry have also leveraged this compound for scalable synthesis, improving efficiency and reducing waste in laboratory settings.

The chemical reactivity of 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane has been explored in various contexts. For example, its ability to undergo metal-catalyzed coupling reactions has been utilized to link it with aryl halides or alkynes, forming conjugated polymers or organic electronic materials. These applications highlight its role as a key intermediate in creating functional materials with tailored electronic properties.

In summary, 1-cyclobutoxy-4-ethyl-1-(iodomethyl)cyclohexane (CAS No. 1601725-47-6) is a multifaceted compound with broad utility across synthetic chemistry, pharmaceutical research, and materials science. Its structural features enable diverse functionalization strategies, making it indispensable in the development of novel therapeutics and advanced materials. As research continues to uncover new methodologies for molecular construction, the significance of such intermediates is likely to grow even further.